Cas no 13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)
13213-90-6 structure
Product Name:1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
CAS No:13213-90-6
MF:C14H11NO2
MW:225.242643594742
CID:1234530
PubChem ID:25787
Update Time:2025-04-20
1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
- 1-phenyl-4H-3,1-benzoxazin-2-one
- DTXSID80157364
- VUFB-6775
- 2H-3,1-BENZOXAZIN-2-ONE, 1,4-DIHYDRO-1-PHENYL-
- 1,4-Dihydro-1-phenyl-2H-3,1-benzoxazin-2-one
- BRN 0651603
- 13213-90-6
-
- Inchi: 1S/C14H11NO2/c16-14-15(12-7-2-1-3-8-12)13-9-5-4-6-11(13)10-17-14/h1-9H,10H2
- InChI Key: JOZFJYSDJQXFRK-UHFFFAOYSA-N
- SMILES: O1C(N(C2C=CC=CC=2)C2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 225.078978594g/mol
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one) Related Products
- 111881-64-2(2-(Cbz-amino)benzyl alcohol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent